Cas no 1141669-69-3 (2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo5,4-cpyridine)

• Product name: 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo5,4-cpyridine
• CAS No: 1141669-69-3
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• MDL: MFCD11656828
• CID: 1029556
• PubChem ID: 54579830

2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo5,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-amino-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine
• 2-Amino-5-Cbz-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine
• benzyl 2-amino-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• 2-Amino-6,7-dihydro-4H-thiazolo[5,4-c]pyridine-5-carboxylic acid benzyl ester
• TRA0046741
• SY004974
• AB1000305
• AB0063404
• Z7498
• Benzyl 2-amino-6,7-dihyd
• Benzyl 2-amino-6,7-dihydro[1,3]thiazolo[5,4-c]pyridine-5(4H)-carbox
• DB-019735
• 2-Amino-5-Cbz-4 pound not5 pound not6 pound not7-tetrahydrothiazolo[5 pound not4-c]pyridine
• AKOS015950503
• Benzyl 2-amino-6,7-dihydro[1,3]thiazolo[5,4-c]pyridine-5(4H)-carboxylate
• A894256
• MFCD11656828
• 1141669-69-3
• CS-0132946
• BENZYL 2-AMINO-4H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDINE-5-CARBOXYLATE
• Thiazolo[5,4-c]pyridine-5(4H)-carboxylic acid, 2-amino-6,7-dihydro-, phenylmethyl ester
• AS-32174
• DTXSID70712320
• 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo5,4-cpyridine

• MDL： MFCD11656828
• Inchi： 1S/C14H15N3O2S/c15-13-16-11-6-7-17(8-12(11)20-13)14(18)19-9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H2,15,16)
• InChI Key： WZTQWXKHLAJTRC-UHFFFAOYSA-N
• SMILES： S1C(N([H])[H])=NC2=C1C([H])([H])N(C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 289.08800
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.7
• XLogP3: 1.9

Experimental Properties

• PSA: 97.42000
• LogP: 2.28820

2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo5,4-cpyridine Security Information

2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo5,4-cpyridine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo5,4-cpyridine

Professional Introduction to Compound with CAS No. 1141669-69-3 and Product Name: 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine

The compound with the CAS number 1141669-69-3 and the product name 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple functional groups, including an amino group and a carbazole moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of thiazolo[5,4-c]pyridine derivatives in the development of novel therapeutic agents. The compound in question, 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine, has been studied for its pharmacological potential in various disease models. Its structural framework combines the favorable characteristics of both thiazole and pyridine rings, which are well-documented for their biological activity. Specifically, the thiazole ring is known for its role in antimicrobial and anti-inflammatory applications, while the pyridine ring is often associated with central nervous system (CNS) activities.

The incorporation of a carbazole group at the 5-position enhances the compound's binding affinity to certain biological targets. Carbazole derivatives have been extensively explored for their anticancer, antimicrobial, and anti-inflammatory properties. In particular, the carbazole moiety in this compound is expected to contribute to its interaction with proteins and enzymes involved in disease pathways. This has led to its investigation as a lead compound in drug discovery efforts targeting neurological disorders and infectious diseases.

One of the most compelling aspects of 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within its framework, researchers can fine-tune its pharmacological properties. For instance, the amino group at the 2-position can be further functionalized to introduce additional biological activity or improve metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical use.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial assays have shown that it exhibits inhibitory effects on certain enzymes and receptors relevant to cancer progression and inflammation. The 2-Amino group plays a pivotal role in these interactions by facilitating hydrogen bonding and electrostatic interactions with target molecules. Additionally, the tetrahydropyridine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

The synthesis of 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been utilized to construct the heterocyclic core efficiently. These synthetic strategies align with contemporary trends in organic chemistry aimed at improving sustainability and scalability.

Recent advancements in computational chemistry have also played a significant role in understanding the molecular interactions of this compound. Molecular docking studies have been conducted to predict its binding affinity to various biological targets. These simulations have provided valuable insights into how different functional groups contribute to its pharmacological profile. Such computational approaches are increasingly integral to modern drug discovery pipelines due to their efficiency and cost-effectiveness.

The potential applications of 2-Amino-5-cbz-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and specialty chemicals where similar heterocyclic structures are known to exhibit desirable properties. The robustness of its chemical framework makes it a promising candidate for further industrial applications once its safety profile is thoroughly evaluated.

As our understanding of molecular interactions continues to evolve，the significance of compounds like 2-Amino-5-cbz-4，5，6，7-tetrahydro-l，3-thiazolo[5，4-c]pyridine becomes increasingly apparent。 Their unique structural features offer opportunities for innovation across multiple sectors of science and industry。 Ongoing research efforts are focused on elucidating their mechanisms of action and optimizing their formulations for practical use。 With continued advancements in synthetic chemistry and computational biology，this class of compounds holds great promise for addressing some of the most pressing challenges in medicine today。